tert-Butyl 2-((cyclopropylamino)methyl)piperidine-1-carboxylate

Specification

• CAS No.: 1289386-32-8
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.374
• IUPAC Name: tert-butyl 2-[(cyclopropylamino)methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-5-4-6-12(16)10-15-11-7-8-11/h11-12,15H,4-10H2,1-3H3
• Standard InChI Key: YVPTUGIYLZWTSZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCCC1CNC2CC2

Introduction

tert-Butyl 2-((cyclopropylamino)methyl)piperidine-1-carboxylate is a complex organic compound with a molecular formula of C15H28N2O2 and a molecular weight of approximately 268 g/mol. This compound is notable for its unique structural features, which include a tert-butyl group, a piperidine ring, and a cyclopropylamino group attached to the piperidine ring via a methylene bridge. The compound's structure suggests potential applications in medicinal chemistry, particularly in the synthesis of pharmaceuticals and as an intermediate in organic synthesis.

Synthesis and Applications

The synthesis of tert-Butyl 2-((cyclopropylamino)methyl)piperidine-1-carboxylate typically involves several steps, including the formation of the piperidine ring and the introduction of the cyclopropylamino group. Optimized reaction conditions are crucial to achieve high yields and purity, particularly in industrial applications.

This compound is of interest in medicinal chemistry due to its potential as an intermediate in the synthesis of more complex molecules with biological activity. Its structural features make it suitable for further modification to enhance its pharmacological properties.

Comparison with Similar Compounds

Several compounds share structural similarities with tert-Butyl 2-((cyclopropylamino)methyl)piperidine-1-carboxylate. For example:

Compound Name	Molecular Formula	Key Features
tert-Butyl 3-((cyclopropylamino)methyl)piperidine-1-carboxylate	C14H26N2O2	Different position of the cyclopropylamino group on the piperidine ring
tert-Butyl 4-((6-(cyclopropylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate	C18H29N5O2	Includes a pyrimidine ring, altering its biological profile

These compounds highlight the diversity of structures that can be explored for pharmacological applications.